Cas no 1209379-68-9 (Di-tert-butyl 2,2'-((2-cyanoacetyl)azanediyl)diacetate)

• Product Name: Di-tert-butyl 2,2'-((2-cyanoacetyl)azanediyl)diacetate
• CAS No: 1209379-68-9
• MF: C₁₅H₂₄N₂O₅
• MW: 312.361464500427
• CID: 4563023
• PubChem ID: 87156984
• Update Time: 2025-05-20

Di-tert-butyl 2,2'-((2-cyanoacetyl)azanediyl)diacetate Chemical and Physical Properties

Names and Identifiers

• Di-tert-butyl 2,2'-((2-cyanoacetyl)azanediyl)diacetate
• D72162
• tert-butyl 2-[(2-cyanoacetyl)-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]amino]acetate
• SCHEMBL782292
• AKOS037651112
• starbld0000673
• CS-15913
• CS-0065174
• 1209379-68-9

• Inchi： 1S/C15H24N2O5/c1-14(2,3)21-12(19)9-17(11(18)7-8-16)10-13(20)22-15(4,5)6/h7,9-10H2,1-6H3
• InChI Key： BZVDRQPKXANNMN-UHFFFAOYSA-N
• SMILES： O(C(CN(C(CC#N)=O)CC(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 312.16852187g/mol
• Monoisotopic Mass: 312.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 96.7

Additional information on Di-tert-butyl 2,2'-((2-cyanoacetyl)azanediyl)diacetate

Comprehensive Overview of Di-tert-butyl 2,2'-((2-cyanoacetyl)azanediyl)diacetate (CAS No. 1209379-68-9)

Di-tert-butyl 2,2'-((2-cyanoacetyl)azanediyl)diacetate (CAS No. 1209379-68-9) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a cyanoacetyl group and tert-butyl ester functionalities, makes it a versatile building block for peptide coupling, drug delivery systems, and bioconjugation. The compound’s azanediyl bridge enhances its reactivity, enabling applications in click chemistry and proteomics.

In recent years, the demand for high-purity synthetic intermediates like Di-tert-butyl 2,2'-((2-cyanoacetyl)azanediyl)diacetate has surged due to advancements in targeted drug development and green chemistry. Researchers frequently search for its solubility data, stability under acidic conditions, and compatibility with transition metal catalysts. These queries reflect its critical role in optimizing API (Active Pharmaceutical Ingredient) synthesis and nanomaterial functionalization.

The compound’s CAS No. 1209379-68-9 is often cross-referenced with studies on biodegradable polymers and sustained-release formulations, aligning with the global shift toward eco-friendly manufacturing. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its purity, a topic of high interest in quality control forums. Additionally, its low toxicity profile and compatibility with aqueous media make it a candidate for biomedical applications.

From an industrial perspective, Di-tert-butyl 2,2'-((2-cyanoacetyl)azanediyl)diacetate is pivotal in scaling up continuous flow chemistry processes, a trend driven by the need for cost-effective batch production. Its synthesis often involves protecting group strategies, a subject frequently explored in organic chemistry tutorials. Patent databases highlight its use in photodynamic therapy agents and enzyme inhibitors, further expanding its commercial relevance.

Environmental considerations also play a role in its adoption. The tert-butyl groups contribute to its hydrolytic stability, reducing waste generation during synthesis—a key factor in life cycle assessment (LCA) studies. As regulatory frameworks like REACH and FDA guidelines evolve, the compound’s safety data sheets (SDS) and handling protocols are increasingly scrutinized, prompting manufacturers to invest in sustainable sourcing.

In summary, Di-tert-butyl 2,2'-((2-cyanoacetyl)azanediyl)diacetate (CAS No. 1209379-68-9) bridges multiple disciplines, from medicinal chemistry to material science. Its adaptability to microwave-assisted synthesis and catalytic hydrogenation positions it at the forefront of innovation-driven research. For laboratories and industries alike, understanding its structure-activity relationships and scalability remains a priority in achieving process intensification.